Cas no 1442114-31-9 ((S)-3-Amino-2-(4-fluoro-phenyl)-propan-1-ol, hydrochloride)
1442114-31-9 structure
Product Name:(S)-3-Amino-2-(4-fluoro-phenyl)-propan-1-ol, hydrochloride
CAS No:1442114-31-9
MF:C9H13ClFNO
MW:205.657025098801
CID:4700488
Update Time:2023-08-15
(S)-3-Amino-2-(4-fluoro-phenyl)-propan-1-ol, hydrochloride Chemical and Physical Properties
Names and Identifiers
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- (S)-3-Amino-2-(4-fluoro-phenyl)-propan-1-ol, hydrochloride
- (2S)-3-amino-2-(4-fluorophenyl)propan-1-ol hydrochloride
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- Inchi: 1S/C9H12FNO.ClH/c10-9-3-1-7(2-4-9)8(5-11)6-12;/h1-4,8,12H,5-6,11H2;1H/t8-;/m0./s1
- InChI Key: FSZUYBZAYQGQDE-QRPNPIFTSA-N
- SMILES: Cl.FC1C=CC(=CC=1)[C@H](CO)CN
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 124
- Topological Polar Surface Area: 46.2
(S)-3-Amino-2-(4-fluoro-phenyl)-propan-1-ol, hydrochloride Related Literature
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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